Cas no 725217-59-4 (2-(3-Bromophenyl)-8-chloroquinoline-4-carboxylic acid)

• Product Name: 2-(3-Bromophenyl)-8-chloroquinoline-4-carboxylic acid
• CAS No: 725217-59-4
• MF: C₁₆H₉BrClNO₂
• MW: 362.605162382126
• MDL: MFCD03422105
• CID: 3111393
• PubChem ID: 17376302
• Update Time: 2025-05-26

2-(3-Bromophenyl)-8-chloroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-phenyl)-8-chloro-quinoline-4-carboxylic acid
• ALBB-000663
• BBL017440
• 2-(3-BROMOPHENYL)-8-CHLOROQUINOLINE-4-CARBOXYLICACID
• SB72259
• STK448098
• H21037
• AKOS003325799
• VS-06162
• CS-0317264
• 2-(3-bromophenyl)-8-chloroquinoline-4-carboxylic acid
• 725217-59-4
• MFCD03422105
• 2-(3-Bromophenyl)-8-chloroquinoline-4-carboxylic acid

• MDL： MFCD03422105
• Inchi： 1S/C16H9BrClNO2/c17-10-4-1-3-9(7-10)14-8-12(16(20)21)11-5-2-6-13(18)15(11)19-14/h1-8H,(H,20,21)
• InChI Key： SMECLDDYEFWFFC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CC(C(=O)O)=C2C=CC=C(C2=N1)Cl

Computed Properties

• Exact Mass: 360.95052Da
• Monoisotopic Mass: 360.95052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 50.2Ų

2-(3-Bromophenyl)-8-chloroquinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-Bromophenyl)-8-chloroquinoline-4-carboxylic acid

2-(3-Bromophenyl)-8-chloroquinoline-4-carboxylic acid: A Comprehensive Overview

2-(3-Bromophenyl)-8-chloroquinoline-4-carboxylic acid, with the CAS number 725217-59-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and structural versatility. The molecule features a quinoline core with substituents at positions 3, 8, and 4, which significantly influence its chemical properties and potential applications.

The structure of 2-(3-Bromophenyl)-8-chloroquinoline-4-carboxylic acid comprises a quinoline ring system with a bromophenyl group at position 3, a chlorine atom at position 8, and a carboxylic acid group at position 4. These substituents not only enhance the compound's stability but also contribute to its unique electronic and optical properties. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anticancer agents and antimicrobial therapies.

One of the most promising applications of 2-(3-Bromophenyl)-8-chloroquinoline-4-carboxylic acid lies in its ability to inhibit specific enzymes associated with cancer cell proliferation. Researchers have demonstrated that this compound can selectively target kinases involved in signaling pathways critical for tumor growth, making it a potential candidate for targeted therapy. Furthermore, its carboxylic acid group facilitates the formation of bioconjugates, enabling its use in drug delivery systems and imaging agents.

In addition to its medicinal applications, this compound has shown remarkable potential in materials science. The presence of electron-withdrawing groups such as chlorine and bromine enhances its electron-deficient nature, making it an ideal candidate for use in organic electronics. Recent advancements have explored its application in organic light-emitting diodes (OLEDs) and photovoltaic devices, where it exhibits excellent charge transport properties.

The synthesis of 2-(3-Bromophenyl)-8-chloroquinoline-4-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the Friedlander synthesis for quinoline formation, followed by substitution reactions to introduce the bromophenyl and chlorine groups. The final step involves carboxylation to introduce the carboxylic acid moiety, ensuring high purity and structural integrity.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicological effects. Studies indicate that it exhibits low toxicity to aquatic organisms under controlled conditions, suggesting its potential for safe use in pharmaceutical formulations. However, further research is required to fully understand its long-term environmental impact.

In conclusion, 2-(3-Bromophenyl)-8-chloroquinoline-4-carboxylic acid represents a versatile compound with multifaceted applications across various scientific disciplines. Its unique chemical structure, combined with cutting-edge research findings, positions it as a valuable asset in both medicinal chemistry and materials science. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a pivotal role in advancing modern science and technology.